Botcineric acid
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Overview
Description
Botcineric acid is a natural product found in Botrytis cinerea with data available.
Scientific Research Applications
Structural Revision and Synthesis
- Botcineric acid, originally known as homobotcinolide, has been redefined and structurally revised through scientific research. Tani et al. (2006) identified it as botcineric acid during their study on Botrytis cinerea, revising the structure of botcinolide and its analogs (Tani, Koshino, Sakuno, Cutler, & Nakajima, 2006). Fukui et al. (2008) further contributed to the understanding of botcineric acid through their asymmetric total synthesis, confirming its revised structure (Fukui, Hitomi, Suzuki, Ikeda, Umezaki, Tsuji, & Shiina, 2008).
Antifungal Activity
- Botcineric acid exhibits antifungal properties. In a study, compounds including botcineric acid showed weak antifungal activity against Magnaporthe grisea, a pathogen of rice blast disease (Tani, Koshino, Sakuno, Cutler, & Nakajima, 2006).
Biosynthesis and Isolation
- Research on Botrytis cinerea led to the isolation and characterization of botcineric acid among other compounds. Moraga et al. (2021) isolated compounds derived from botcinic and botcineric acids, including botcinins, providing insights into their biosynthetic pathway (Moraga, Izquierdo-Bueno Reina, Pinedo, Hernández-Galán, Viaud, & Collado, 2021).
Application in Plant Pathology
- Botcineric acid is relevant in plant pathology. Its production and derivatives play a role in the infection process of the plant pathogen Botrytis cinerea, affecting a wide range of plant species (Pinedo, Wang, Pradier, Dalmais, Choquer, Le Pêcheur, Morgant, Collado, Cane, & Viaud, 2008).
properties
Product Name |
Botcineric acid |
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Molecular Formula |
C22H38O8 |
Molecular Weight |
430.5 g/mol |
IUPAC Name |
(2R,3S)-3-hydroxy-3-[(2S,3S,4S,5R,6S)-3-hydroxy-5-[(E,4S)-4-hydroxydec-2-enoyl]oxy-2,4,6-trimethyloxan-2-yl]-2-methylpropanoic acid |
InChI |
InChI=1S/C22H38O8/c1-6-7-8-9-10-16(23)11-12-17(24)29-18-13(2)19(25)22(5,30-15(18)4)20(26)14(3)21(27)28/h11-16,18-20,23,25-26H,6-10H2,1-5H3,(H,27,28)/b12-11+/t13-,14-,15+,16+,18-,19+,20+,22+/m1/s1 |
InChI Key |
CIZAXJJDWVUEEL-AFQFPRFFSA-N |
Isomeric SMILES |
CCCCCC[C@@H](/C=C/C(=O)O[C@@H]1[C@H]([C@@H]([C@@](O[C@H]1C)(C)[C@H]([C@@H](C)C(=O)O)O)O)C)O |
Canonical SMILES |
CCCCCCC(C=CC(=O)OC1C(C(C(OC1C)(C)C(C(C)C(=O)O)O)O)C)O |
synonyms |
otcineric acid homobotcinolide |
Origin of Product |
United States |
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